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Introduction

Butylate is a selective pre-plant incorporated herbicide belonging to the thiocarbamate class of
chemicals.[1][2] It is primarily used for the control of grassy weeds, such as nutgrass and millet
grass, as well as certain broadleaf weeds in corn (field, sweet, and popcorn).[2][3] Butylate's
efficacy is rooted in its specific physical and chemical properties, which dictate its behavior in
the environment and its mode of action. This guide provides a comprehensive overview of
these properties, detailed experimental protocols for their determination, and a visual
representation of a general experimental workflow.

Physical and Chemical Properties of Butylate

The physical and chemical characteristics of Butylate are crucial for understanding its
environmental fate, bioavailability, and herbicidal activity. These properties are summarized in

the tables below.

Physical Properties
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Water Solubility

45 mg/L at 22 °C; 46 pg/mL

Log P (Octanol-Water Partition
Coefficient)

4.15

Chemical Class

Thiocarbamate

Stability

Stable under normal ambient

temperatures

Corrosivity

Non-corrosive

Property Value Source

Appearance Clear amber to yellow liquid [2]

Odor Aromatic

Molecular Formula C11H23NOS

Molecular Weight 217.37 g/mol

N ] 137.5-138 °C at 21 mmHg;

Boiling Point
130°C at 10 mmHg

Density 0.9402 g/cm? at 25 °C
1.3 x 1073 mmHg at 25 °C; 170

Vapor Pressure
mPa at 25°C

Flash Point 116 °C (closed cup)

Refractive Index nD30 1.4701

Chemical Properties

Property Value Source
S-ethyl N,N-bis(2-

IUPAC Name )
methylpropyl)carbamothioate

CAS Number 2008-41-5
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Experimental Protocols

The determination of the physicochemical properties of a substance like Butylate requires
standardized and reproducible experimental methods. The following protocols are based on
internationally recognized guidelines from the Organisation for Economic Co-operation and
Development (OECD) and the U.S. Environmental Protection Agency (EPA) Office of
Prevention, Pesticides, and Toxic Substances (OPPTS).

Determination of Boiling Point (OECD Guideline 103)

Principle: This method determines the temperature at which the vapor pressure of the liquid
equals the standard atmospheric pressure.

Apparatus:

o Ebulliometer or similar apparatus for boiling point determination.
» Calibrated thermometer or thermocouple.

e Heating mantle or oil bath.

Procedure:

Place a sample of Butylate into the boiling point apparatus.

« Insert the calibrated thermometer, ensuring the bulb is immersed in the liquid but not
touching the bottom or sides of the container.

e Gradually heat the sample while stirring.

e Record the temperature at which the liquid begins to boil and a steady stream of vapor is
produced. This is the initial boiling point.

» Continue heating until the temperature stabilizes; this is the final boiling point.

e The boiling point is reported as a range between the initial and final temperatures.

Determination of Vapor Pressure (OECD Guideline 104)
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Principle: The vapor pressure is determined by measuring the pressure of the vapor in
equilibrium with the liquid at a specific temperature. The gas saturation method is commonly
used.

Apparatus:

Constant temperature bath.

Inert gas supply (e.g., nitrogen).

Saturation chamber containing the test substance.

Sorbent traps or a suitable analytical instrument (e.g., gas chromatograph) for quantification.

Procedure:

A slow stream of an inert gas is passed through or over a sample of Butylate in a saturation
chamber maintained at a constant temperature.

e The gas becomes saturated with the vapor of the substance.

o The amount of substance transported by a known volume of gas is determined by trapping
the vapor on a sorbent material and subsequently analyzing the sorbent or by direct analysis
of the gas stream.

e The vapor pressure is calculated from the mass of the substance transported and the
volume of the gas that has passed through the chamber.

Determination of Water Solubility (OECD Guideline 105 -
Flask Method)

Principle: A saturated solution of the substance in water is prepared, and the concentration of
the substance in the aqueous phase is determined after equilibration.

Apparatus:

o Shaking flask or vessel.
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o Constant temperature water bath or shaker.
e Centrifuge (if necessary to separate phases).

e Analytical instrument for quantification (e.g., High-Performance Liquid Chromatography -
HPLC).

Procedure:

An excess amount of Butylate is added to a known volume of water in a flask.

e The flask is agitated in a constant temperature bath until equilibrium is reached. A
preliminary test can determine the necessary equilibration time.

 After equilibration, the solution is allowed to stand to let undissolved material settle. If
necessary, centrifugation is used to separate the aqueous phase from any undissolved
substance.

o A sample of the clear aqueous phase is carefully removed.

e The concentration of Butylate in the aqueous sample is determined using a suitable
analytical method, such as HPLC.

Determination of the n-Octanol/Water Partition
Coefficient (OECD Guideline 107 - Shake Flask Method)

Principle: The partition coefficient (Kow) is the ratio of the concentration of a chemical in n-
octanol and water at equilibrium. It is a measure of a chemical's lipophilicity.

Apparatus:

Separatory funnels or centrifuge tubes with stoppers.

Mechanical shaker.

Centrifuge.

Analytical instrument for quantification (e.g., Gas Chromatography - GC or HPLC).
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Procedure:

n-Octanol and water are mutually saturated before the experiment.

o A known amount of Butylate is dissolved in either water or n-octanol.
e The solution is placed in a separatory funnel with the other solvent.

e The funnel is shaken until equilibrium is reached.

e The two phases are separated, by centrifugation if necessary.

o The concentration of Butylate in each phase is determined using an appropriate analytical
technique.

e The partition coefficient (Kow) is calculated as the ratio of the concentration in the n-octanol
phase to the concentration in the aqueous phase. The result is typically expressed as its
base-10 logarithm (log Kow).

Visualizations
General Experimental Workflow for Physicochemical
Property Determination

The following diagram illustrates a generalized workflow for the experimental determination of a
physicochemical property of a chemical substance.
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Caption: General workflow for determining a physicochemical property.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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